Cas no 923129-09-3 (8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923129-09-3
• MF: C₂₀H₂₄N₆O₂
• MW: 380.443563461304
• CID: 5427604
• Update Time: 2025-05-19

8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(3,5-dimethylanilino)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H24N6O2/c1-12-8-13(2)10-15(9-12)21-6-7-25-14(3)11-26-16-17(22-19(25)26)23(4)20(28)24(5)18(16)27/h8-11,21H,6-7H2,1-5H3
• InChI Key： SWCOKDUUEUUZSC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N2C([H])=C(C([H])([H])[H])N1C([H])([H])C([H])([H])N([H])C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H]

Additional information on 8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to Compound with CAS No. 923129-09-3 and Product Name: 8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound with the CAS number 923129-09-3 and the product name 8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The imidazopyrimidine core structure of this compound is particularly intriguing, as it combines the functionalities of both imidazole and pyrimidine rings, which are well-known for their roles in various biological processes.

The 8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure is characterized by a series of substituents that contribute to its unique chemical and biological properties. The presence of dimethylphenyl groups at the 3 and 5 positions of the phenyl ring attached to the aminoethyl side chain introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the trimethyl groups on the imidazopyrimidine ring enhance its lipophilicity and stability under various conditions.

Recent research in the field of medicinal chemistry has highlighted the importance of imidazopyrimidine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various pharmacological assays due to their ability to interact with multiple biological targets. For instance, studies have demonstrated that imidazopyrimidine-based molecules can exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. This has led to their exploration as potential candidates for treating a wide range of diseases, including cancer and inflammatory disorders.

The specific modification of the 8-{2-(3,5-dimethylphenyl)aminoethyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione compound aims to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. The aminoethyl side chain provides a flexible linker that can be tailored to improve solubility and bioavailability. Furthermore，the trimethyl groups on the imidazopyrimidine ring contribute to its stability in biological systems，which is crucial for effective drug delivery. These structural features make this compound a valuable asset in drug discovery programs.

In vitro studies have been conducted to evaluate the biological activity of this compound across various assays. Initial results suggest that it exhibits significant inhibitory effects on certain enzymes associated with cell proliferation and survival. These findings are particularly relevant in the context of cancer research，where targeting such enzymes has been a major focus for developing anti-cancer therapies. Additionally，the compound has shown potential in modulating inflammatory pathways，which could make it useful in treating chronic inflammatory diseases.

The synthesis of 8-{2-(3，5-dimethylphenyl)aminoethyl}-1，3，7-trimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic core structure efficiently. These synthetic strategies not only enhance the overall yield but also minimize unwanted byproducts，which is critical for pharmaceutical applications.

One of the key challenges in developing new pharmaceuticals is ensuring their selectivity towards target enzymes while minimizing off-target effects。The structural features of this compound have been designed to enhance selectivity by optimizing interactions with specific binding pockets on biological targets。This approach aligns with current trends in drug development，which emphasize targeted therapies over broad-spectrum agents。By focusing on selectivity， researchers aim to improve treatment efficacy while reducing side effects。

Future directions for research on this compound include further exploration of its pharmacological profile through more comprehensive in vitro and in vivo studies。Additionally，investigations into its mechanism of action will provide valuable insights into how it interacts with biological systems。These studies will be crucial for understanding its potential therapeutic applications and for guiding future modifications aimed at improving its efficacy。

The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration between chemists、biologists、pharmacologists、and clinicians。The compound described here exemplifies how advances in synthetic chemistry can lead to new molecular entities with promising biological activities。As research continues to uncover new therapeutic targets and mechanisms،compounds like this will play an increasingly important role in addressing unmet medical needs。